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Furofenac-d3 Compound Profile

The table below summarizes the fundamental identification and chemical data for Furofenac-d3 [1]:

Property Description

Name Furofenac-d3

CAS Number 1794754-03-2 [1]

Molecular
Formula

C₁₂H₁₁D₃O₃ [1]

Molecular
Weight

209.26 g/mol [1]

Parent
Compound

Furofenac

Isotopic Label Three deuterium atoms (D) [1]

Chemical
Structure

Deuterium-labeled version of Furofenac; deuterium atoms are typically located on a

propyl chain: C(C(O)=O)C=1C=C2C(OC(CC([2H])([2H])[2H])C2)=CC1 [1]

Primary
Applications

Used as a tracer or an internal standard for quantitative analysis by NMR, GC-MS,

or LC-MS [1]
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Property Description

Storage &
Handling

Store under recommended conditions in the Certificate of Analysis; for research use
only, not for human use [1]

Research Applications and Deuteration Strategies

Furofenac-d3 is specifically designed for use in drug discovery and development. Its primary value lies in

its use as a stable isotope-labeled internal standard, which is critical for generating accurate and reliable

quantitative data in complex biological matrices [1].

Deuterium labeling, as exemplified by Furofenac-d3, is a powerful strategy with several key applications in

scientific research [1]:

Pharmacokinetic and Metabolic Tracers: Deuterated compounds are incorporated into drug
molecules to study their Absorption, Distribution, Metabolism, and Excretion (ADME). The deuterium

label allows researchers to track the drug and its metabolites within a biological system,
distinguishing them from endogenous compounds [1].

Internal Standards for Quantitation: In techniques like LC-MS and GC-MS, a deuterated version of
the analyte (e.g., Furofenac-d3 for Furofenac) is added in a known amount to the sample. Since the

deuterated and non-deuterated compounds behave almost identically during sample preparation and
ionization but can be distinguished by the mass spectrometer, this allows for highly precise

quantification of the non-deuterated drug, correcting for losses and instrument variability [1].
Contrast in Biophysical Studies: Beyond drug metabolism, deuterated molecules are essential in

techniques like Neutron Reflectometry and Small-Angle Neutron Scattering (SANS). The
significant difference in scattering properties between hydrogen and deuterium allows scientists to

"highlight" or "match out" specific parts of a complex structure, such as a model bacterial membrane,
to determine its organization and thickness [2].

Methodological Context for Deuterated Samples

While the search results do not contain a specific synthetic protocol for Furofenac-d3 itself, they provide

critical context on producing deuterated materials for research. The following workflow visualizes a general

protocol for generating deuterated proteins, which shares the core principle of incorporating deuterium into a

complex molecule for analysis [3].
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Day 1: Fresh Transformation

Plate on LB Agar
with Antibiotic

Grow Overnight
at 37°C

Day 2: Initial Growth
Inoculate 15mL LB Media

Grow to OD₆₀₀ ~0.5

Adaptation Phase
Add 15mL D₂O M9 Medium

(50% D₂O)

Grow to OD₆₀₀ ~0.5

Add 30mL D₂O M9 Medium
(75% D₂O)

Grow to OD₆₀₀ ~0.5

Centrifuge & Resuspend
i 100 L D O M9 (100% D O)
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in 100mL D₂O M9 (100% D₂O)

Acclimate & Expand
Add 100mL D₂O M9 (200mL total)

Grow Overnight

Day 3: Large-Scale Expression
Combine with remaining medium

(Total 1L)

Grow to OD₆₀₀ ~0.8-0.9

Induce with IPTG
Add Isotope Precursors if needed

Harvest & Purify
Deuterated Protein

Click to download full resolution via product page

General workflow for producing deuterated proteins in E. coli [3]

The key to success in deuterium labeling, whether for small molecules like Furofenac-d3 or complex

proteins, lies in the specific reagents and controlled conditions [3] [4]:

Deuterium Sources: For small molecules, deuteration can be achieved using reagents like D₃PO₄

and AcOD [4]. For biological expression, deuterated culture medium (²H-M9, made with D₂O) is used

[3].
Critical Stepwise Adaptation: A major challenge in producing deuterated biomaterials is that

bacterial cells (e.g., E. coli) struggle to grow in high concentrations of D₂O. The published protocol
overcomes this by using a careful, stepwise adaptation process that keeps cell density in the

exponential phase, ensuring healthy growth and high protein yield [3].
Precursor Addition: For specific labeling patterns (e.g., methyl group labeling in proteins), metabolic

precursors like α-keto acids are added to the medium before induction [3].
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Research Considerations

Use as a Tracer Only: Furofenac-d3 is strictly for research use as a tracer or internal standard. It is
not approved for diagnostic or therapeutic use and is a controlled substance in some territories [1].

Impact of Deuteration: Incorporating deuterium can alter the pharmacokinetic and metabolic profiles
of a molecule. While this is leveraged for tracing, it also means the deuterated and non-deuterated

forms are not perfectly identical, which must be considered in experimental design [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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